![molecular formula C7H7N3S B3346554 Thiazolo[4,5-c]pyridine-2-methanamine CAS No. 1203605-29-1](/img/structure/B3346554.png)
Thiazolo[4,5-c]pyridine-2-methanamine
Overview
Description
Thiazolo[4,5-c]pyridine-2-methanamine is a compound that belongs to the class of thiazolopyridines . Thiazolopyridines are known for their diverse biological effects, including antioxidant, herbicidal, antimicrobial, anti-inflammatory, and antitumor activities .
Synthesis Analysis
The synthesis of thiazolo[4,5-c]pyridine derivatives has been a subject of recent advances . Modern synthetic techniques for thiazolo[4,5-c]pyridine construction often start from thiazole or thiazolidine derivatives followed by pyridine annulation .Molecular Structure Analysis
This compound is a fused system with a thiazole core. It incorporates a biologically relevant heterocyclic scaffold that has attracted special interest due to a wide variety of their pharmacological effects .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of thiazolo[4,5-c]pyridine derivatives often involve [3 + 3]-cyclization of 4-amino-5H-thiazol-2-one and α,β-unsaturated ketones or α-ketoacids .Mechanism of Action
While the specific mechanism of action for Thiazolo[4,5-c]pyridine-2-methanamine is not mentioned in the retrieved papers, thiazolopyridines are known to exhibit a range of pharmacological effects . They are considered promising scaffolds for the design of new medicines, including anticancer drugs .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
[1,3]thiazolo[4,5-c]pyridin-2-ylmethanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3S/c8-3-7-10-5-4-9-2-1-6(5)11-7/h1-2,4H,3,8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRUWMHXUVGTRDP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC2=C1SC(=N2)CN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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